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Compound of Interest

Compound Name: 1,1-Diethoxypropane-d10

Cat. No.: B15582702

Essential Safety and Handling Guide for 1,1-
Diethoxypropane-d10

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1,1-Diethoxypropane-d10. Adherence to these procedures is critical for ensuring laboratory
safety and operational integrity.

Hazard Identification and Chemical Properties

1,1-Diethoxypropane-d10 is a deuterated form of 1,1-diethoxypropane. While specific data for
the deuterated compound is limited, the primary hazards are associated with its non-deuterated
analogue, which is a highly flammable liquid and vapor.[1][2] Like other ethers, it may form
explosive peroxides upon exposure to air and light over time.[3] The vapor is heavier than air
and can travel to an ignition source, causing a flashback.[4][5]

Key Hazards:
e H225: Highly flammable liquid and vapor.[2]
e May cause skin and eye irritation.[6]

e Vapors may cause drowsiness and dizziness.[5]
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Physical and Chemical Properties (of non-deuterated 1,1-Diethoxypropane):

Property Value Source
CAS Number 4744-08-5 [71[8][9]
Molecular Formula C7H1602 [71[81[9]
Molecular Weight 132.20 g/mol [71[81I9]
Boiling Point 122.8 - 124 °C [71[10]
Flash Point 12.8-13.73 °C [61[719]
Density 0.823 - 0.841 g/cm3 [71[10]
Vapor Pressure 16.5 mmHg @ 25°C [7]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory when handling this substance. All PPE
should be well-maintained and readily available.[11]
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
glasses conforming to EN 166
(EV) or NIOSH (US).[2] A face
shield is recommended when

handling larger quantities.

Protects against splashes and
vapors that can cause eye

irritation.[1]

Skin Protection

Flame-retardant and
impervious clothing (e.g., lab
coat).[2] Wear chemical-
resistant gloves (nitrile for
small volumes, butyl rubber for

larger volumes).

Prevents skin contact, which
can cause irritation.[6] Protects

from flammable material.

Hand Protection

Nitrile gloves are suitable for
intermittent contact or low-
volume applications.[11] For
prolonged contact or handling
high volumes, heavy-duty
gloves like butyl rubber are

required.

Provides a barrier against skin

absorption and irritation.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[3] If exposure limits are
exceeded or work outside a
hood is unavoidable, a full-face

respirator is necessary.[2]

The substance is highly
volatile, and vapors can be
harmful if inhaled.[3][5]

Footwear

Closed-toe shoes are required

at all times in the laboratory.

Protects feet from spills and

falling objects.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to mitigate the risks associated with

this flammable and potentially peroxide-forming chemical.

Step-by-Step Handling Procedure:
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o Preparation: Before starting work, ensure a certified chemical fume hood is operational.[3]
Clear the work area of all potential ignition sources, including hot plates, open flames, and
non-intrinsically safe electrical equipment.[4][12]

o Grounding: Use explosion-proof equipment.[1][2] All metal containers and equipment used
for transferring the liquid must be grounded and bonded to prevent static electricity
discharge.[1][2]

e Tools: Use only non-sparking tools for all operations.[1][2]

» Dispensing: Open and dispense the chemical inside the fume hood.[3] Keep the container
tightly closed when not in use.[1][2]

o Transport: When moving the chemical, use a secondary containment carrier, such as a bottle
carrier.[3]

Storage Protocol:
» Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][2]
o Keep containers tightly closed in a dark area to prevent peroxide formation.[3]

o Store in a flammable safety cabinet.[4][11] Quantities over 50-60 gallons may require a
dedicated flammables store.[4][11]

o Store separately from incompatible materials, especially strong oxidizing agents and acids.

[1]

o Label containers clearly with the chemical name and hazard warnings.

Emergency and Spill Response

Immediate and correct response to spills or emergencies is critical to prevent escalation.
Spill Procedure:

o Evacuate & Alert: Alert personnel in the immediate area and evacuate if necessary.
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» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[4][5]
e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Containment: Absorb the spill using a non-combustible, inert material like sand or spill
pillows. Do not use paper towels or other combustible materials.[4][5]

o Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, sealable container for disposal.[4]

o Decontamination: Clean the spill area thoroughly.
First-Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[2]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[1][2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person.[2]

Fire-Fighting:
» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[5]

« Ineffective Media: A water spray may be inefficient for extinguishing the fire but can be used
to cool containers.[3]

Disposal Plan

1,1-Diethoxypropane-d10 is considered hazardous waste and must be disposed of according
to all local, state, and federal regulations.[1][13]
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Step-by-Step Disposal Guidance:

e Segregation: Do not mix with other types of waste unless explicitly permitted by your
institution's environmental health and safety (EHS) office or a licensed waste disposal
contractor.[14]

» Containerization: Store waste in a clearly labeled, sealed, and appropriate container, often
the original container or one made of the same material.[14] The container must be marked
as "Hazardous Waste" and include the chemical name.

o Collection: Arrange for pickup through your institution's EHS department or a certified
hazardous waste disposal company.[13][14] It is illegal to dispose of flammable liquids in
regular trash or down the drain.[13][14]

» Spill Debris: All materials used to clean up spills (absorbent, gloves, etc.) must also be
disposed of as hazardous flammable waste.[4]

Workflow for Handling 1,1-Diethoxypropane-d10

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://m.youtube.com/watch?v=ivqEgWT8k68
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://m.youtube.com/watch?v=ivqEgWT8k68
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://www.benchchem.com/product/b15582702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 1,1-Diethoxypropane-d10

Preparation

Secure Work Area
(Fume Hood, No Ignition Sources)

l

Handling & Use

Verify PPE

Ground Equipment

No

Dispense Chemical

Post-Use End of Process|

Storage Spill Occurs

Y

Disposal

Ll Fetul il =5 bl Execute Spill Response Protocol

(Cool, Dry, Dark)

Collect in Labeled
Hazardous Waste Container

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15582702?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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